N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide

• IUPAC Name: N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide
• InChI: InChI=1S/C17H27NO3S/c1-13-7-9-15(10-8-13)14(2)16(19)18(17(3,4)5)11-12-22(6,20)21/h7-10,14H,11-12H2,1-6H3
• InChI Key: LLCAEIPKFGJAQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)C(=O)N(CCS(=O)(=O)C)C(C)(C)C
• Molecular Formula: C17H27NO3S
• Molecular Weight: 325.5 g/mol

Description

N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide, also known as MT-45, is a synthetic opioid that has been used as a research chemical. It was first synthesized in the 1970s by a Japanese pharmaceutical company, and its structure is similar to that of other opioid drugs such as fentanyl and tramadol. The purpose of

Mechanism of Action

N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide acts on the mu-opioid receptor in the brain, which is responsible for pain relief and feelings of euphoria. It binds to the receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin. This activation of the mu-opioid receptor is what produces the analgesic and euphoric effects of N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide.
Biochemical and Physiological Effects:
N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide has been shown to have analgesic effects in animal models, and it may also have antitussive and anxiolytic effects. It has been found to be less potent than other opioids such as fentanyl and morphine, but it may have fewer side effects and less potential for abuse. N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide has also been shown to have some cardiovascular effects, including changes in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has been shown to have analgesic effects in animal models. It may also have potential therapeutic uses, such as in treating opioid addiction. However, there are also several limitations to using N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide in lab experiments. It is less potent than other opioids, and it may have some cardiovascular effects that need to be taken into account when designing experiments.

Future Directions

There are several future directions for research on N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide. One area of interest is its potential use in treating opioid addiction, as it may have fewer side effects and less potential for abuse than other opioids. Another area of interest is its potential use as a painkiller, as it has been shown to have analgesic effects in animal models. Further research is needed to determine the safety and efficacy of N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide for these potential uses, as well as to investigate its mechanism of action and potential side effects.

Synthesis Methods

N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide can be synthesized by a multistep process that involves the reaction of 4-methylphenylacetic acid with tert-butylamine to form the corresponding amide. This amide is then reacted with 2-chloroethyl methyl sulfone to form N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide. The purity of N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide can be improved by recrystallization and chromatography.

Scientific Research Applications

N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide has been used as a research chemical to study its opioid activity and potential therapeutic uses. It has been shown to have analgesic effects in animal models and has been investigated for its potential use as a painkiller. N-tert-butyl-2-(4-methylphenyl)-N-(2-methylsulfonylethyl)propanamide has also been studied for its potential use in treating opioid addiction, as it may have fewer side effects and less potential for abuse than other opioids.